Cas no 1522-89-0 (1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate))

• Product Name: 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate)
• CAS No: 1522-89-0
• Molecular Formula: C₃₃H₃₆O₁₂S₄
• Molecular Weight: 752.89174
• CID: 195006
• PubChem ID: 301538

1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate) Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate)
• [3-(4-methylphenyl)sulfonyloxy-2,2-bis[(4-methylphenyl)sulfonyloxymethyl]propyl] 4-methylbenzenesulfonate
• 2,2-bis(tosyloxymethyl)propane-1,3-diyl bis(4-methylbenzenesulfonate)
• 1,1,1,1-tetrakis-(tosyloxymethyl)metane
• 1,3-bis-(toluene-4-sulfonyloxy)-2,2-bis-(toluene-4-sulfonyloxymethyl)-propane
• AC1L6YN9
• Ambcb5173140
• NSC179394
• pentaerythritol tetratosylate
• pentaerythrityl tetratosylate
• pentaerythrol tetra(toluene-p-sulphonate)
• tetratosyl pentaerythritol
• AKOS024303987
• NSC 179394
• CID 301538
• NSC-179394
• SCHEMBL1742195
• 1522-89-0
• DTXSID30306704
• Tetra-O-4-methylphenylsulfonylpentaerythritol
• Pentaerythrit-tetratosylat
• 2,2-Bis((tosyloxy)methyl)propane-1,3-diylbis(4-methylbenzenesulfonate)
• 3-{[(4-methylphenyl)sulfonyl]oxy}-2,2-bis({[(4-methylphenyl)sulfonyl]oxy}methyl)propyl 4-methylbenzenesulfonate
• methanetetrayltetramethylene tetra-p-toluenesulfonate
• 2,2-Bis((tosyloxy)methyl)propane-1,3-diyl bis(4-methylbenzenesulfonate)
• KBTUOVZRXXHLOB-UHFFFAOYSA-N

• MDL： MFCD00159219
• InChIKey： KBTUOVZRXXHLOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H36O12S4/c1-25-5-13-29(14-6-25)46(34,35)42-21-33(22-43-47(36,37)30-15-7-26(2)8-16-30,23-44-48(38,39)31-17-9-27(3)10-18-31)24-45-49(40,41)32-19-11-28(4)12-20-32/h5-20H,21-24H2,1-4H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC(COS(=O)(=O)C2=CC=C(C)C=C2)(COS(=O)(=O)C3=CC=C(C)C=C3)COS(=O)(=O)C4=CC=C(C)C=C4

Computed Properties

• Exact Mass: 752.10908
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 16
• Monoisotopic Mass: 752.109
• Heavy Atom Count: 49
• Complexity: 1230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 207Ų

Experimental Properties

• PSA: 173.48
• Refractive Index: 1.591
• Boiling Point: 884.6°Cat760mmHg
• Flash Point: 488.8°C
• Density: 1.378

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters